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Compound of Interest

Compound Name: 2-Hydroxy-4-phenylbenzoic acid

CAS No.: 4482-27-3

Cat. No.: B1601447

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of 2-hydroxy-4-phenylbenzoic acid,

a biphenyl derivative of salicylic acid with significant potential in medicinal chemistry and

materials science. This document details its nomenclature, physicochemical properties,

synthesis methodologies, and known biological activities, with a particular focus on its

prospective applications in drug development. As a Senior Application Scientist, this guide is

structured to deliver not only foundational knowledge but also actionable insights into the

synthesis and potential mechanisms of action of this compound, grounded in established

chemical principles and supported by scientific literature.

Introduction and Nomenclature
4-Phenylsalicylic acid, a derivative of salicylic acid, presents an interesting scaffold for the

development of novel therapeutic agents. Its formal IUPAC name is 2-hydroxy-4-
phenylbenzoic acid[1]. The presence of a phenyl group on the salicylic acid backbone
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significantly alters its electronic and steric properties, opening avenues for diverse

pharmacological activities.

Synonyms:

4-Phenylsalicylic acid

2-Hydroxy-4-phenylbenzoic acid

4-Phenyl-2-hydroxybenzoic acid

CAS Number: 4482-27-3[1]

Molecular Formula: C₁₃H₁₀O₃[1]

Molecular Weight: 214.22 g/mol [1]

This guide will explore the synthesis, properties, and potential applications of this intriguing

molecule, providing a solid foundation for researchers and drug development professionals.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 2-hydroxy-4-phenylbenzoic
acid is crucial for its application in drug design and formulation. The following table

summarizes its key properties.
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Property Value Source

Melting Point 207-208 °C [2]

Boiling Point (Predicted) 414.1 ± 45.0 °C [2]

Density (Predicted) 1.292 ± 0.06 g/cm³ [2]

pKa (Predicted) 2.97 ± 0.10 [2]

Solubility

Slightly soluble in DMSO, Very

slightly soluble in Methanol

(with sonication)

[2]

Appearance Beige to Very Dark Beige Solid [2]

XLogP3 4.3 [1]

Synthesis Methodologies
The synthesis of 2-hydroxy-4-phenylbenzoic acid can be approached through several

established organic reactions. The choice of synthetic route will depend on the availability of

starting materials, desired scale, and required purity. Two plausible and widely applicable

methods are the Kolbe-Schmitt reaction and the Suzuki-Miyaura cross-coupling reaction.

Kolbe-Schmitt Carboxylation of 4-Phenylphenol
The Kolbe-Schmitt reaction is a classic method for the ortho-carboxylation of phenols[3][4]. In

this approach, 4-phenylphenol is first converted to its phenoxide, which then undergoes

electrophilic carboxylation with carbon dioxide under pressure and heat[3].

Reaction Causality: The phenoxide is a much more powerful nucleophile than the

corresponding phenol, making it reactive towards the weak electrophile, carbon dioxide. The

ortho-product is often favored due to the coordination of the alkali metal cation between the

phenoxide oxygen and the incoming carbon dioxide.

Experimental Protocol (Generalized):

Phenoxide Formation: In a high-pressure autoclave, 4-phenylphenol is treated with a strong

base, such as sodium hydroxide or potassium hydroxide, in an inert, high-boiling solvent to

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62564124.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62564124.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62564124.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62564124.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62564124.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62564124.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-phenylbenzoic-acid
https://www.benchchem.com/product/b1601447/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-hydroxy-4-phenylbenzoic-acid
https://en.wikipedia.org/wiki/Kolbe%E2%80%93Schmitt_reaction
https://www.chem.ucla.edu/~harding/IGOC/K/kolbe_schmitt_reaction.html
https://en.wikipedia.org/wiki/Kolbe%E2%80%93Schmitt_reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601447?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


form the corresponding phenoxide. The reaction is typically heated to remove any water

present.

Carboxylation: The autoclave is then pressurized with dry carbon dioxide to 100 atm or

higher and heated to a temperature typically ranging from 125-150°C for several hours[3].

Work-up and Isolation: After cooling and venting the autoclave, the reaction mixture is

dissolved in water and acidified with a strong mineral acid (e.g., HCl or H₂SO₄) to precipitate

the crude 2-hydroxy-4-phenylbenzoic acid.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as ethanol/water.
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4-Phenylphenol Sodium 4-phenylphenoxideDeprotonation

+ NaOH

Carboxylate IntermediateCarboxylation

+ CO₂ (pressure, heat)

2-Hydroxy-4-phenylbenzoic AcidProtonation

+ H₃O⁺ (acidification)

4-Bromo-2-hydroxybenzoic Acid

2-Hydroxy-4-phenylbenzoic AcidPhenylboronic Acid

Pd Catalyst, Base
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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